Ethylbenzhydramine

• CAS No.: 642-58-0
• Molecular Formula: C19H25NO
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 2-benzhydryloxy-N,N-diethylethanamine
• InChI: InChI=1S/C19H25NO/c1-3-20(4-2)15-16-21-19(17-11-7-5-8-12-17)18-13-9-6-10-14-18/h5-14,19H,3-4,15-16H2,1-2H3
• InChI Key: YJBNEIXMFLQJPC-UHFFFAOYSA-N
• SMILES: CCN(CC)CCOC(C1=CC=CC=C1)C2=CC=CC=C2

Description

Ethylbenzhydramine is a chemical compound with the molecular formula C19H25NO and a molecular weight of 283.41 g/mol . It is known for its anticholinergic properties and has been used in various pharmaceutical applications . The compound is characterized by its structural formula, which includes a benzhydryl group linked to an ethylamine chain.

Preparation Methods

Ethylbenzhydramine can be synthesized through several methods. One common synthetic route involves the reaction of benzhydrol with diethylamine in the presence of a dehydrating agent . The reaction conditions typically include heating the mixture to a specific temperature to facilitate the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Ethylbenzhydramine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: This compound can participate in substitution reactions, where functional groups are replaced by others. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: It is used as a reagent in organic synthesis and as a model compound in reaction mechanism studies.

Biology: The compound’s anticholinergic properties make it useful in studying neurotransmitter pathways.

Medicine: Ethylbenzhydramine has been explored for its potential therapeutic effects, particularly in treating conditions related to the central nervous system.

Industry: It is used in the production of certain pharmaceuticals and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of ethylbenzhydramine involves its interaction with cholinergic receptors in the nervous system. By blocking these receptors, the compound inhibits the action of acetylcholine, leading to its anticholinergic effects . This mechanism is similar to that of other anticholinergic agents, which are used to treat various conditions such as allergies and motion sickness.

Comparison with Similar Compounds

Ethylbenzhydramine can be compared to other anticholinergic compounds such as diphenhydramine and benzydamine . While all these compounds share similar mechanisms of action, this compound is unique in its specific chemical structure and its particular balance of anticholinergic and other pharmacological effects. This uniqueness makes it a valuable compound for specific therapeutic applications and research studies.

Conclusion

This compound is a versatile compound with significant applications in chemistry, biology, medicine, and industry. Its unique chemical structure and properties make it a valuable tool for scientific research and pharmaceutical development.